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Abstract
The depletion of the stratospheric ozone layer by chlorine-containing compounds has been a

major area of atmospheric chemistry research for decades. While the roles of chlorine

monoxide (ClO) and chlorine atoms (Cl) in catalytic ozone destruction are well-established, the

chemistry of higher chlorine oxides, such as chlorine trioxide (ClO3), remains less

understood. This technical guide provides an in-depth analysis of the known and potential roles

of chlorine trioxide in stratospheric chemistry. It covers the formation pathways, potential

reactions, and the significant gaps in our current understanding of this reactive species. This

document synthesizes available quantitative data, outlines experimental methodologies, and

provides visualizations of relevant chemical pathways to serve as a comprehensive resource

for researchers in atmospheric science and related fields.

Introduction to Stratospheric Chlorine Chemistry
The stratosphere, the layer of Earth's atmosphere from approximately 10 to 50 kilometers in

altitude, is home to the ozone layer, which absorbs the majority of the sun's harmful ultraviolet
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radiation. The discovery of the Antarctic ozone hole in the 1980s spurred intense research into

the chemical processes governing ozone concentrations. It was established that chlorine-

containing source gases, primarily chlorofluorocarbons (CFCs) of anthropogenic origin, are

transported to the stratosphere where they are photolyzed by UV radiation to release chlorine

atoms (Cl).[1][2] These chlorine atoms initiate catalytic cycles that efficiently destroy ozone

(O3).[3][4]

The primary catalytic cycle, known as Cycle 1, involves two main reactions:

Cl + O3 → ClO + O2[5][6]

ClO + O → Cl + O2[5][6]

The net result of this cycle is the conversion of an ozone molecule and an oxygen atom into

two molecular oxygen molecules, with the chlorine atom acting as a catalyst and being

regenerated to destroy more ozone.[6]

The Chemistry of Chlorine Trioxide (ClO3)
Chlorine trioxide (ClO3) is a radical species that has been studied in laboratory settings, but

its presence and significance in the stratosphere are not well-quantified. It exists in at least two

isomeric forms: the symmetric C2v structure (OClO2) and the asymmetric C_s structure

(ClOOO).[7]

Formation Pathways of Chlorine Trioxide
The formation of ClO3 in the stratosphere is believed to occur primarily through the reaction of

chlorine dioxide (OClO) with ozone:

OClO + O3 → ClO3 + O2

This reaction has been studied in the laboratory, and a rate constant has been determined.[1]

Another proposed pathway involves the reaction of chlorine monoxide (ClO) with molecular

oxygen, potentially forming an asymmetrical isomer of ClO3.[8]

Reactions of Chlorine Trioxide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C27218162&Mask=800
https://acp.copernicus.org/articles/6/3099/2006/
https://www.researchgate.net/publication/26436930_The_potential_impact_of_ClOx_radical_complexes_on_polar_stratospheric_ozone_loss_processes
https://ntrs.nasa.gov/citations/19770047608
https://personal.ems.psu.edu/~brune/m532/meteo532_ch7_stratospheric_chemistry.htm
https://ntrs.nasa.gov/citations/19780029205
https://personal.ems.psu.edu/~brune/m532/meteo532_ch7_stratospheric_chemistry.htm
https://ntrs.nasa.gov/citations/19780029205
https://ntrs.nasa.gov/citations/19780029205
https://www.benchchem.com/product/b1206257/docs?utm_src=pdf-body#the-enigmatic-role-of-chlorine-trioxide-in-stratospheric-chemistry-a-technical-guide
https://www.benchchem.com/product/b1206257/docs?utm_src=pdf-body#the-enigmatic-role-of-chlorine-trioxide-in-stratospheric-chemistry-a-technical-guide
https://www.scielo.br/j/jbchs/a/pb5dnjgsmn5WjJJ3LSwP4WG/?lang=en
https://www.benchchem.com/product/b1206257/docs?utm_src=pdf-body#the-enigmatic-role-of-chlorine-trioxide-in-stratospheric-chemistry-a-technical-guide
https://webbook.nist.gov/cgi/cbook.cgi?ID=C27218162&Mask=800
https://www.researchgate.net/figure/Photoelectron-spectra-of-ClO-3-at-a-193-nm-and-b-157-nm-The_fig2_234964300
https://www.benchchem.com/product/b1206257/docs?utm_src=pdf-body#the-enigmatic-role-of-chlorine-trioxide-in-stratospheric-chemistry-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206257?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fate of ClO3 in the stratosphere is a key question in determining its overall impact on

ozone chemistry. Potential reactions include photolysis and reactions with other radical

species. However, there is a significant lack of experimental data on these processes under

stratospheric conditions.

Photolysis: The absorption cross-section and photolysis quantum yield of ClO3 at

stratospheric wavelengths have not been well-characterized. Photolysis would likely lead to

the decomposition of ClO3 back into smaller, reactive chlorine species.

Reaction with Atomic Oxygen: The reaction of ClO3 with atomic oxygen (O) is another

potential loss mechanism.

ClO3 + O → Products

Reaction with Nitric Oxide: Reactions with other stratospheric radicals, such as nitric oxide

(NO), could also contribute to the removal of ClO3.

ClO3 + NO → Products

The lack of kinetic data for these reactions is a major uncertainty in assessing the role of ClO3.

Quantitative Data
The following tables summarize the available quantitative data for key reactions in stratospheric

chlorine chemistry, including the known formation reaction for ClO3. The data for many ClO3

reactions are notably absent, highlighting a significant area for future research.

Table 1: Rate Constants for Key Stratospheric Chlorine Reactions
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Reaction Rate Constant (k) Temperature (K) Reference(s)

Cl + O3 → ClO + O2

2.12 x 10⁻¹¹

exp(-157/T) cm³

molecule⁻¹ s⁻¹

220 - 298 [9]

ClO + O → Cl + O2
3.38 x 10⁻¹¹ exp(75/T)

cm³ molecule⁻¹ s⁻¹
220 - 298 [9]

ClO + NO → Cl +

NO2

1.13 x 10⁻¹¹

exp(200/T) cm³

molecule⁻¹ s⁻¹

220 - 298 [9]

OClO + O3 → ClO3 +

O2

1.20 x 10⁻¹⁹ cm³

molecule⁻¹ s⁻¹
298 [1]

ClO + O3 → OClO +

O2

< 1.0 x 10⁻¹⁶ cm³

molecule⁻¹ s⁻¹
298 [1]

Table 2: Atmospheric Concentrations of Key Chlorine Species

Species
Typical
Stratospheric
Concentration

Altitude Range
(km)

Reference(s)

Cl Variable, pptv range 25 - 45 [6]

ClO
5 - 30 pptv (lower

stratosphere)
20 - 40 [5][10]

OClO
Variable, dependent

on ClO and BrO
Polar vortex [11]

ClO3
Not

Measured/Undetected
- -

Experimental Protocols
The study of stratospheric chlorine chemistry relies on a combination of laboratory

experiments, atmospheric measurements, and computational modeling.
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Laboratory Studies
Discharge-Flow Technique: This technique is used to measure the rate constants of gas-

phase reactions. It involves generating a flow of a carrier gas (e.g., helium) into which

reactants are introduced. The concentrations of reactants and products are monitored along

the flow tube, typically using mass spectrometry or resonance fluorescence, to determine

reaction kinetics.[9] For instance, the rate constants for the reactions of Cl with O3, ClO with

O, and ClO with NO were determined using this method.[9]

Pulse Radiolysis: This technique can be used to study the formation and reactions of radical

species in aqueous solutions. While not directly simulating gas-phase stratospheric

chemistry, it can provide insights into the fundamental properties of species like the ClO3

radical.[9]

Atmospheric Measurements
In Situ Resonance Fluorescence: This technique has been used for the direct measurement

of Cl and ClO concentrations in the stratosphere from high-altitude aircraft and balloons.[6] It

involves exciting the species of interest with a specific wavelength of light and detecting the

resulting fluorescence.

Remote Sensing: Ground-based and satellite-based remote sensing instruments are used to

measure the vertical profiles and column abundances of various stratospheric trace gases,

including ClO and OClO, by observing their absorption or emission spectra.

Visualizing Chemical Pathways
The following diagrams, generated using the DOT language, illustrate the key chemical cycles

in stratospheric chlorine chemistry and the known formation pathway for ClO3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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